![molecular formula C13H18ClNO2 B2630099 4-({[(2-Chlorophenyl)methyl]amino}methyl)oxan-4-ol CAS No. 1496396-70-3](/img/structure/B2630099.png)
4-({[(2-Chlorophenyl)methyl]amino}methyl)oxan-4-ol
Overview
Description
“4-({[(2-Chlorophenyl)methyl]amino}methyl)oxan-4-ol” is a chemical compound. It has an aminomethyl group, which is a monovalent functional group with formula −CH2−NH2 . This compound can be described as a methyl group substituted by an amino group .
Synthesis Analysis
The synthesis of similar compounds has been done in several steps. For instance, in the synthesis of ketamine, a related compound, the cyclohexanone was made to react with 2-chlorophenyl magnesium bromide reagent followed by dehydration in the presence of an acidic ionic liquid . The oxidation of the synthesized alkene by potassium permanganate gave the corresponding hydroxy ketone intermediate . The imination of this intermediate by methyl amine and finally the rearrangement of the obtained imine at elevated temperature resulted in the synthesis of ketamine .Molecular Structure Analysis
The molecular structure of “4-({[(2-Chlorophenyl)methyl]amino}methyl)oxan-4-ol” would consist of a 2-chlorobenzyl group bound to a N-O heterocycle . The exact structure can be determined using techniques like NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions involving “4-({[(2-Chlorophenyl)methyl]amino}methyl)oxan-4-ol” would depend on the conditions and the reactants present. For instance, in the synthesis of related compounds, reactions such as alkylation, dehydration, oxidation, and imination have been used .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-({[(2-Chlorophenyl)methyl]amino}methyl)oxan-4-ol” would depend on its structure. For instance, related compounds like “4-[(methylamino)methyl]oxan-4-ol hydrochloride” have a molecular weight of 181.66 .properties
IUPAC Name |
4-[[(2-chlorophenyl)methylamino]methyl]oxan-4-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO2/c14-12-4-2-1-3-11(12)9-15-10-13(16)5-7-17-8-6-13/h1-4,15-16H,5-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOEOBBZKBKTPLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNCC2=CC=CC=C2Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-({[(2-Chlorophenyl)methyl]amino}methyl)oxan-4-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Cyclopropyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-amine](/img/structure/B2630025.png)
![1-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-one](/img/structure/B2630036.png)
![N-(2-methylbenzyl)-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide](/img/no-structure.png)
![3,4,5-trimethoxy-N-methyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide](/img/structure/B2630039.png)